Cas no 1261769-11-2 (Methyl 2-methoxy-3-(4-(trifluoromethyl)phenyl)isonicotinate)

• Product name: Methyl 2-methoxy-3-(4-(trifluoromethyl)phenyl)isonicotinate
• CAS No: 1261769-11-2
• MF: C₁₅H₁₂F₃NO₃
• MW: 311.25589466095
• CID: 4983306

Methyl 2-methoxy-3-(4-(trifluoromethyl)phenyl)isonicotinate Chemical and Physical Properties

Names and Identifiers

• Methyl 2-methoxy-3-(4-(trifluoromethyl)phenyl)isonicotinate

• Inchi： 1S/C15H12F3NO3/c1-21-13-12(11(7-8-19-13)14(20)22-2)9-3-5-10(6-4-9)15(16,17)18/h3-8H,1-2H3
• InChI Key： DPNNRJKGJVRYCT-UHFFFAOYSA-N
• SMILES： FC(C1C=CC(=CC=1)C1C(=NC=CC=1C(=O)OC)OC)(F)F

Computed Properties

• Exact Mass: 311.07692773 g/mol
• Monoisotopic Mass: 311.07692773 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 381
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 48.4
• Molecular Weight: 311.25

Additional information on Methyl 2-methoxy-3-(4-(trifluoromethyl)phenyl)isonicotinate

Comprehensive Overview of Methyl 2-methoxy-3-(4-(trifluoromethyl)phenyl)isonicotinate (CAS No. 1261769-11-2)

Methyl 2-methoxy-3-(4-(trifluoromethyl)phenyl)isonicotinate (CAS No. 1261769-11-2) is a specialized organic compound that has garnered significant attention in the fields of medicinal chemistry and material science. This compound, characterized by its unique trifluoromethylphenyl and methoxyisonicotinate moieties, exhibits remarkable potential in various applications, including pharmaceutical intermediates and agrochemical research. Its molecular structure, which combines a pyridine core with a trifluoromethyl group, makes it a valuable building block for synthesizing more complex molecules.

The growing interest in Methyl 2-methoxy-3-(4-(trifluoromethyl)phenyl)isonicotinate can be attributed to its versatility and the increasing demand for fluorinated compounds in modern chemistry. Fluorinated compounds are known for their enhanced stability, bioavailability, and lipophilicity, which are critical properties in drug development. Researchers are particularly intrigued by the compound's potential role in designing kinase inhibitors and other therapeutic agents targeting metabolic disorders and inflammatory diseases.

In recent years, the scientific community has explored the use of Methyl 2-methoxy-3-(4-(trifluoromethyl)phenyl)isonicotinate as a key intermediate in the synthesis of heterocyclic compounds. Heterocycles are fundamental to many pharmaceuticals, and the incorporation of a trifluoromethyl group often improves the compound's metabolic stability and binding affinity. This has led to a surge in studies focusing on optimizing the synthesis pathways for this compound to ensure higher yields and purity, which are essential for industrial-scale production.

Another area of interest is the compound's potential application in agrochemicals. The trifluoromethyl moiety is a common feature in many pesticides and herbicides due to its ability to enhance the compound's activity and resistance to degradation. As the agricultural sector seeks more efficient and environmentally friendly solutions, Methyl 2-methoxy-3-(4-(trifluoromethyl)phenyl)isonicotinate could play a pivotal role in developing next-generation crop protection agents.

From a synthetic chemistry perspective, the compound's isonicotinate backbone offers a versatile platform for further functionalization. Chemists are investigating its reactivity with various nucleophiles and electrophiles to create derivatives with tailored properties. This adaptability makes it a valuable tool for structure-activity relationship (SAR) studies, where small modifications can lead to significant changes in biological activity.

The compound's CAS No. 1261769-11-2 is frequently searched in academic and industrial databases, reflecting its relevance in ongoing research. Users often inquire about its physical properties, such as melting point, solubility, and spectral data, which are crucial for experimental design. Additionally, questions about its synthetic routes and scalability are common, highlighting the need for detailed methodological insights.

In the context of green chemistry, researchers are also exploring eco-friendly synthesis methods for Methyl 2-methoxy-3-(4-(trifluoromethyl)phenyl)isonicotinate. The demand for sustainable and less toxic processes has led to innovations such as catalytic reactions and solvent-free conditions, which align with global efforts to reduce the environmental impact of chemical manufacturing.

Overall, Methyl 2-methoxy-3-(4-(trifluoromethyl)phenyl)isonicotinate (CAS No. 1261769-11-2) represents a fascinating intersection of chemistry and innovation. Its multifaceted applications, from pharmaceuticals to agrochemicals, underscore its importance in advancing scientific and industrial progress. As research continues to uncover new possibilities, this compound is poised to remain a focal point in the quest for novel and effective chemical solutions.